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For Researchers, Scientists, and Drug Development Professionals

Introduction
Einecs 255-712-6, identified by the CAS number 42220-19-9, is the reaction product of boric

acid and propane-1,2,3-triol (glycerol).[1][2] Due to the nature of its manufacturing process and

the potential for variability in the reaction, it is classified as a UVCB substance – a substance of

Unknown or Variable composition, Complex reaction products or Biological materials. The

assessment of UVCB substances presents unique challenges compared to well-defined, mono-

constituent substances, necessitating specialized approaches to characterize their potential

hazards.[3]

This technical guide provides an in-depth overview of Einecs 255-712-6, focusing on the

scientific and regulatory frameworks for its assessment. Given the limited availability of direct

experimental data on the UVCB substance itself, this guide emphasizes the use of data from its

primary constituents, boric acid and glycerol, within a read-across framework, a cornerstone of

modern chemical risk assessment under regulations like REACH.[3]

Chemical Identity and Composition
Einecs 255-712-6 is not a single, well-defined molecule but rather a complex mixture. The

reaction between boric acid and glycerol can lead to the formation of various borate esters of

glycerol. The exact composition of the mixture can vary depending on the reaction conditions.
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Identifier Value

EC Number 255-712-6

CAS Number 42220-19-9

IUPAC Name Boric acid; propane-1,2,3-triol

Molecular Formula C3H11BO6

The assessment of such complex substances requires a comprehensive characterization of

their constituents to the extent possible. Regulatory bodies like the European Chemicals

Agency (ECHA) provide guidance on the identification and naming of UVCB substances.[4][5]

[6]

Physicochemical Properties (Read-Across
Approach)
Direct experimental data on the physicochemical properties of the Einecs 255-712-6 mixture is

scarce. Therefore, a read-across approach, utilizing data from its well-characterized

constituents, boric acid and glycerol, is employed to estimate the properties of the UVCB

substance.

Table 1: Physicochemical Properties of Boric Acid and Glycerol

Property Boric Acid Glycerol

Molecular Weight ( g/mol ) 61.83 92.09

Melting Point (°C) 170.9 18.2

Boiling Point (°C) 300 290

Water Solubility Soluble Miscible

log Kow -1.09 -1.76

This data is compiled from various scientific sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.intertek.com/petroleum/petroleum-uvcb-testing/
https://www.eurofins.com/reach-services/reach-services-for-registration-of-chemicals/about-us/complex-substances/
https://www.oecd.org/en/publications/oecd-guidance-for-characterising-oleochemical-substances-for-assessment-purposes_9789264274778-en.html
https://www.benchchem.com/product/b15177787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The properties of the UVCB substance are expected to be influenced by the properties of its

components. For instance, the solubility and partitioning behavior will depend on the degree of

esterification and the presence of unreacted boric acid and glycerol.

Toxicological Profile (Read-Across Approach)
The toxicological assessment of Einecs 255-712-6 relies heavily on the known toxicological

profiles of boric acid and glycerol.

Table 2: Acute Oral Toxicity of Boric Acid and Glycerol

Substance Species LD50 (mg/kg bw)

Boric Acid Rat 2660

Boric Acid Mouse 3450

Glycerol Rat 12600

Glycerol Mouse 8700

This data is compiled from various toxicological studies.

The toxicity of the UVCB substance will be a function of the toxicity of its individual components

and their respective concentrations in the mixture. Boric acid is known to have reproductive

and developmental toxicity, which would be a key consideration in the risk assessment of

Einecs 255-712-6.

Ecotoxicological Profile (Read-Across Approach)
Similarly, the ecotoxicological properties of Einecs 255-712-6 are inferred from the data

available for its constituents.

Table 3: Ecotoxicity of Boric Acid and Glycerol
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Substance Organism Endpoint Value (mg/L)

Boric Acid Fish (various) 96h LC50 100 - 279

Boric Acid Daphnia magna 48h EC50 133

Glycerol Fish (various) 96h LC50 > 5000

Glycerol Daphnia magna 24h EC50 > 10000

This data is compiled from various ecotoxicological studies.

The environmental fate and effects of the UVCB substance will be determined by the combined

properties of its components.

Experimental Protocols for UVCB Substances
The testing of UVCB substances like Einecs 255-712-6 follows specific guidance from

regulatory bodies such as the OECD and ECHA to address their complex nature. A tiered and

integrated approach is often necessary.[7][8]

6.1. Substance Identification and Characterization

The first step is a thorough characterization of the substance. This involves:

Detailed description of the manufacturing process: This helps in understanding the potential

composition and variability of the substance.

Analytical techniques: Techniques like chromatography (GC, HPLC) and spectroscopy (MS,

NMR) are used to identify and quantify the constituents to the extent technically feasible.

6.2. In Silico and In Vitro Methods

Quantitative Structure-Activity Relationship (QSAR): Computational models are used to

predict the physicochemical, toxicological, and ecotoxicological properties of the identified

constituents, helping to fill data gaps.

In Vitro Assays: A battery of in vitro tests can be employed to assess specific toxicological

endpoints like genotoxicity, skin sensitization, and endocrine disruption potential of the whole
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substance or its fractions.

6.3. Whole Substance Testing

For certain endpoints, testing the UVCB substance as a whole is necessary to account for

potential synergistic or antagonistic effects of the mixture. This is particularly relevant for:

Aquatic toxicity testing: OECD test guidelines (e.g., TG 201, 202, 203) are adapted for

complex substances.

Biodegradation studies: OECD TG 301 series can be used to assess the ready

biodegradability of the substance as a whole.

6.4. Read-Across Justification

A robust read-across justification is crucial. This involves:

Grouping of constituents: Components with similar structures and properties are grouped

together.

Data gap filling: Data from well-characterized source substances (in this case, boric acid and

glycerol) are used to predict the properties of the target UVCB substance.

Uncertainty analysis: The uncertainties associated with the read-across approach are clearly

documented.

Visualizations
Diagram 1: UVCB Assessment Workflow
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A generalized workflow for the assessment of UVCB substances.

Diagram 2: Read-Across Logic for Einecs 255-712-6
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The logical relationship of using source data to assess the target UVCB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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